Cas no 827015-70-3 (1H-Indole, 3-[[4-(2-bromophenyl)-1-piperidinyl]methyl]-2-phenyl-)

• Product name: 1H-Indole, 3-[[4-(2-bromophenyl)-1-piperidinyl]methyl]-2-phenyl-
• CAS No: 827015-70-3
• MF: C₂₆H₂₅BrN₂
• MW: 445.394105672836
• CID: 686879
• PubChem ID: 11385263

1H-Indole, 3-[[4-(2-bromophenyl)-1-piperidinyl]methyl]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-[[4-(2-bromophenyl)-1-piperidinyl]methyl]-2-phenyl-
• 3-[[4-(2-bromophenyl)piperidin-1-yl]methyl]-2-phenyl-1H-indole
• 827015-70-3
• SCHEMBL5419443
• DTXSID70464251

• Inchi： InChI=1S/C26H25BrN2/c27-24-12-6-4-10-21(24)19-14-16-29(17-15-19)18-23-22-11-5-7-13-25(22)28-26(23)20-8-2-1-3-9-20/h1-13,19,28H,14-18H2
• InChI Key： LKLYHSHFYUSJFD-UHFFFAOYSA-N
• SMILES： C1CN(CCC1C2=CC=CC=C2Br)CC3=C(NC4=CC=CC=C43)C5=CC=CC=C5

Computed Properties

• Exact Mass: 444.12011g/mol
• Monoisotopic Mass: 444.12011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19Ų
• XLogP3: 6.5